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Potent, non-selective β adrenoceptor antagonist. Blood-brain barrier penetrant.
(±)-Propranolol is a β-adrenergic receptor (β-AR) antagonist (Kds = 6.91, 0.832, and 117.49 nM for human β1-, β2-, and β3-ARs, respectively). It reduces mean blood pressure, resting heart rate, and contractility and increases AV conduction time in dogs. (±)-Propranolol restores normal sinus rhythm in dogs with ouabain-induced arrhythmias (ED50 = 3.8 mg/kg). It also acts as a non-specific serotonin receptor antagonist, reducing tranylcypromine/L-tryptophan-induced hyperactivity in rats. Formulations containing (±)-propranolol have been used for the treatment of hypertension, angina pectoris, and cardiac ischemia.
Propranolol Hydrochloride is the hydrochloride form of propranolol, a synthetic beta-adrenergic receptor blocker with antianginal, antiarrhythmic, and antihypertensive prope...
Other Compounds (2)
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- InChI:
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InChI=1S/C24H25ClFN3O3S/c1-2-10-27-22(30)15-8-9-17-21(12-15)28-24(29(23(17)31)13-16-5-4-11-32-16)33-14-18-19(25)6-3-7-20(18)26/h3,6-9,12,16H,2,4-5,10-11,13-14H2,1H3,(H,27,30)
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